Cas no 2228427-88-9 (1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228427-88-9
• MF: C₉H₁₁BrClNS
• MW: 280.612339258194
• CID: 6461737
• PubChem ID: 165798750
• Update Time: 2025-05-25

1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine
• 1-[(4-bromo-5-chlorothiophen-2-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1920681
• 2228427-88-9

• Inchi： 1S/C9H11BrClNS/c1-12-9(2-3-9)5-6-4-7(10)8(11)13-6/h4,12H,2-3,5H2,1H3
• InChI Key： TZKLQMOQDGSBEZ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CC1(CC1)NC)Cl

Computed Properties

• Exact Mass: 278.94841g/mol
• Monoisotopic Mass: 278.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3Ų

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine

Research Brief on 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2228427-88-9)

Recent studies on the compound 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2228427-88-9) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique thiophene and cyclopropane moieties, has garnered attention for its applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. The presence of bromo and chloro substituents on the thiophene ring enhances its reactivity, making it a versatile building block for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of dopamine receptor modulators. The research demonstrated that derivatives of 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine exhibited high affinity for D2 and D3 receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. The study employed computational docking and in vitro binding assays to validate the interactions between the synthesized derivatives and their target receptors.

Further investigations have focused on the pharmacokinetic properties of this compound. A recent preprint on bioRxiv reported that 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine displays favorable blood-brain barrier (BBB) permeability, as evidenced by in vivo studies in rodent models. This property is critical for CNS-active drugs and underscores the compound's potential as a scaffold for developing neurotherapeutics. The study also noted that the compound's metabolic stability could be further optimized through structural modifications.

In addition to its CNS applications, this compound has been investigated for its antimicrobial properties. A 2024 paper in European Journal of Medicinal Chemistry described the synthesis of thiophene-based analogs using 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine as a precursor. These analogs exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence assays.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine. A recent industry report by a leading pharmaceutical analytics firm highlighted the need for more efficient synthetic routes to reduce production costs. The report also emphasized the importance of further toxicological studies to assess the compound's safety profile, particularly in chronic dosing scenarios.

In conclusion, 1-(4-bromo-5-chlorothiophen-2-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2228427-88-9) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to expand its applications, optimize its pharmacological properties, and address current limitations in its development. Future studies are expected to explore its utility in other therapeutic areas, such as oncology and inflammation, further solidifying its position as a valuable tool in drug discovery.